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Compound of Interest

(7-Bromo-1-benzothiophen-2-
Compound Name:
yl)methanol

cat. No.: B1373385

Introduction: The Strategic Value of the
Benzothiophene Scaffold

The benzothiophene core is a privileged heterocyclic scaffold in medicinal chemistry,
recognized for its structural resemblance to endogenous molecules like tryptophan and its
ability to engage in various biological interactions.[1][2] This bicyclic system, comprising a
benzene ring fused to a thiophene ring, serves as the foundation for numerous approved drugs
and clinical candidates.[2][3] Benzothiophene derivatives exhibit a remarkable breadth of
pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and kinase
inhibitory effects.[1][3][4] The scaffold's utility stems from its rigid structure and the electron-rich
sulfur atom, which can patrticipate in hydrogen bonding, Tt-1t stacking, and other non-covalent
interactions within enzyme active sites.[2]

(7-Bromo-1-benzothiophen-2-yl)methanol emerges as a particularly valuable and versatile
building block for drug discovery. Its strategic design incorporates two distinct and orthogonally
reactive functional handles:

e A primary alcohol at the 2-position, which can be readily oxidized or converted into other
functional groups.

o A bromo substituent at the 7-position, perfectly poised for modern transition-metal-catalyzed
cross-coupling reactions.
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This dual functionality allows for the systematic and controlled elaboration of the
benzothiophene core, enabling medicinal chemists to explore structure-activity relationships
(SAR) with precision and efficiency. This guide provides an in-depth overview of the
applications of this key intermediate, complete with field-tested protocols and expert insights.

Physicochemical Properties & Handling

A thorough understanding of a reagent's properties is fundamental to its successful application

in synthesis.
Property Value Source/Notes
CAS Number 1171926-64-9 [5][6]
Molecular Formula CoH7Bros Calculated
Molecular Weight 243.12 g/mol Calculated
Appearance Off-white to light yellow solid Typical Observation
Soluble in DCM, THF, DMF,
Solubility DMSO. Sparingly soluble in Laboratory Experience
alcohols. Insoluble in water.
Store in a cool, dry, well-
ventilated area away from )
o Standard practice for aryl
Storage strong oxidizing agents.

bromides.
Recommend storage at 2-8°C

under an inert atmosphere.

Core Synthetic Strategy: A Dual-Axis Approach

The primary utility of (7-Bromo-1-benzothiophen-2-yl)methanol lies in its capacity for
selective, stepwise diversification at two key positions. This allows for a modular approach to
library synthesis, where complexity and diversity can be introduced systematically.
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(7-Bromo-1-benzothiophen-2-yl)methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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